molecular formula C21H21N3O5 B11400510 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

Cat. No.: B11400510
M. Wt: 395.4 g/mol
InChI Key: DYGLMYZJCAAXQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic molecule featuring a fused pyrrolopyrazole core substituted with multiple aromatic and polar groups. Its structure includes:

  • A 3-ethoxy-4-hydroxyphenyl group at position 4, contributing both lipophilic (ethoxy) and hydrophilic (hydroxy) properties.
  • A 2-hydroxyethyl chain at position 5, enhancing solubility in polar solvents.

Properties

Molecular Formula

C21H21N3O5

Molecular Weight

395.4 g/mol

IUPAC Name

4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one

InChI

InChI=1S/C21H21N3O5/c1-2-29-16-11-12(7-8-15(16)27)20-17-18(13-5-3-4-6-14(13)26)22-23-19(17)21(28)24(20)9-10-25/h3-8,11,20,25-27H,2,9-10H2,1H3,(H,22,23)

InChI Key

DYGLMYZJCAAXQW-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=CC(=C1)C2C3=C(C(=O)N2CCO)NN=C3C4=CC=CC=C4O)O

Origin of Product

United States

Biological Activity

The compound 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the pyrrolo[3,4-c]pyrazole family, which has garnered interest due to its potential biological activities. This article explores its biological properties, including its synthesis, mechanisms of action, and therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of this compound typically involves multistep reactions that yield high purity and good yields. For instance, a study demonstrated a successful synthesis with yields ranging from 72% to 94% across various derivatives. The structural integrity is confirmed through techniques like NMR and IR spectroscopy, revealing significant functional groups that contribute to its biological activity .

Antioxidant Activity

Compounds in the pyrrolo[3,4-c]pyrazole class have been associated with antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders. The antioxidant activity is often evaluated using assays such as DPPH and ABTS radical scavenging tests .

Anticancer Properties

Recent studies have indicated that derivatives of pyrrolo[3,4-c]pyrazole exhibit significant anticancer activity. For example, one study reported that certain derivatives were effective against colorectal (DLD-1) and breast (MCF-7) cancer cell lines, with IC50 values significantly lower than those of traditional chemotherapeutics like cisplatin . Mechanistically, these compounds may induce apoptosis through mitochondrial pathways and influence p53 signaling pathways.

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. Certain derivatives have been tested against various bacterial strains, demonstrating efficacy comparable to established antibiotics. This aspect is particularly relevant for developing new antimicrobial agents in response to rising antibiotic resistance .

Case Studies

  • Antioxidant Study : A series of experiments evaluated the antioxidant capacity of several pyrrolo[3,4-c]pyrazole derivatives using the DPPH assay. The results indicated that these compounds effectively reduced DPPH radicals in a concentration-dependent manner.
  • Cancer Cell Line Evaluation : In vitro studies on MCF-7 and DLD-1 cell lines revealed that the compound induced apoptosis at concentrations as low as 50 µM. Flow cytometry analysis confirmed increased annexin V positivity in treated cells, indicating early apoptosis.
  • Antimicrobial Testing : A derivative was tested against Staphylococcus aureus and Escherichia coli, showing inhibition zones comparable to standard antibiotics like ampicillin.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit antimicrobial properties. For instance, derivatives of pyrazoles have been synthesized and evaluated for their ability to inhibit bacterial growth. The incorporation of hydroxyl groups enhances solubility and bioactivity, making this compound a candidate for further antimicrobial studies .

Antioxidant Properties

The antioxidant potential of this compound has been investigated in various studies. Compounds with similar structures have shown significant radical scavenging activity, which is crucial for preventing oxidative stress-related diseases. The effectiveness of these compounds can be attributed to their ability to donate hydrogen atoms or electrons .

Anticancer Activity

Recent studies have demonstrated that pyrazole derivatives possess cytotoxic effects against several cancer cell lines. For example, compounds structurally related to 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one have been shown to induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and modulation of cell cycle progression .

Synthesis Methodologies

The synthesis of this compound typically involves multi-step reactions that may include:

  • Cyclization reactions to form the dihydropyrrolo structure.
  • Functional group modifications to introduce ethoxy and hydroxy substituents.
  • Purification techniques such as recrystallization or chromatography to isolate the desired product.

A typical synthetic route may involve the use of catalysts such as sodium acetate under controlled conditions to achieve high yields and purity .

Case Study 1: Antimicrobial Efficacy

A study evaluating the antimicrobial efficacy of pyrazole derivatives demonstrated that compounds with similar structures inhibited the growth of Gram-positive and Gram-negative bacteria. This supports the hypothesis that 4-(3-ethoxy-4-hydroxyphenyl)-5-(2-hydroxyethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one could exhibit similar properties.

Case Study 2: Anticancer Activity

In vitro studies on cancer cell lines showed that pyrazole derivatives could induce cell death through apoptosis. The compound's ability to modulate signaling pathways involved in cell survival suggests potential as an anticancer agent. Further investigations into its mechanism of action are warranted to fully understand its therapeutic potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table compares the target compound with key analogs from the literature:

Compound Name / ID Substituents (R1, R2, R3) Core Structure Key Features Reference
Target Compound R1: 3-ethoxy-4-hydroxyphenyl; R2: 2-hydroxyethyl; R3: 2-hydroxyphenyl Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one High polarity due to three hydroxyl groups; ethoxy group enhances lipophilicity.
873682-14-5 R1: 4-ethoxyphenyl; R2: pyridin-3-ylmethyl; R3: 2-hydroxyphenyl Dihydropyrrolo[3,4-c]pyrazol-6(2H)-one Pyridinylmethyl group introduces basicity; reduced hydroxyl content lowers solubility.
Compound 7a R1: 5-amino-3-hydroxy-pyrazolyl; R2: thiophene-diamino-cyano Pyrazolyl methanone Thiophene and cyano groups enable π-π interactions; amino/hydroxy groups aid solubility.
Compound [2] (Hindawi, 2017) R1: 4-methoxyphenyl; R2: methyl Pyrano[2,3-c]pyrazole Methoxy group increases stability; fused pyran ring alters electron density.
Compound 5 (HETEROCYCLES, 2003) R1: phenyl; R2: phenylpropanedione Pyrazolone Propanedione moiety introduces keto-enol tautomerism; phenyl groups enhance rigidity.

Physicochemical Properties

  • Polarity and Solubility : The target compound’s three hydroxyl groups and hydroxyethyl chain likely confer higher water solubility compared to analogs like 873682-14-5 (pyridinylmethyl substituent) .
  • Thermal Stability: Methoxy and ethoxy groups (e.g., in and the target compound) enhance thermal stability compared to amino/hydroxy-substituted analogs .
  • Analytical Validation : Elemental analysis (C, H, N) is critical for confirming purity, as demonstrated for pyrazolone derivatives (e.g., C: 65.37%, H: 5.26%, N: 13.95% in vs. theoretical values) .

Functional Group Impact on Reactivity

  • Hydroxyethyl vs. Pyridinylmethyl : The hydroxyethyl group in the target compound may participate in intramolecular hydrogen bonding, whereas pyridinylmethyl in 873682-14-5 could enable metal coordination .
  • Ethoxy vs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.